Cas no 23082-14-6 (2-(3,5-dimethylphenyl)formamidoacetic Acid)
23082-14-6 structure
Product Name:2-(3,5-dimethylphenyl)formamidoacetic Acid
CAS No:23082-14-6
MF:C11H13NO3
MW:207.225823163986
CID:268921
PubChem ID:152465
Update Time:2025-04-19
2-(3,5-dimethylphenyl)formamidoacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N-(3,5-dimethylbenzoyl)-
- (3,5-DIMETHYL-BENZOYLAMINO)-ACETIC ACID
- 3,5-Dimethylhippuric acid
- 3,5-Dimethyl-hippursaeure
- AC1L48ER
- AC1Q2GVE
- CTK4F0855
- Enamine_005080
- HMS1408G20
- IDI1_007667
- 2-(3,5-Dimethylbenzamido)aceticacid
- EN300-00167
- SR-01000039643
- AKOS000114567
- AB01327755-02
- 2-(3,5-Dimethylbenzamido)acetic acid
- 3,5-dimethylhippuricacid
- (3,5-dimethyl-benzoylamino)-acetic acid, AldrichCPR
- Glycine, N-(3,5-dimethylbenzoyl)-
- (3,4-Dimethylbenzoyl)aminoacetic acid
- Z56887675
- SR-01000039643-1
- DTXSID70177657
- 2-[(3,5-dimethylbenzoyl)amino]acetic acid
- 23082-14-6
- 2-[(3, 5-dimethylbenzoyl)amino]acetic acid
- 2-[(3,5-dimethylphenyl)formamido]acetic acid
- NCGC00335863-01
- SB77545
- 2-(3,5-dimethylphenyl)formamidoacetic Acid
-
- Inchi: 1S/C11H13NO3/c1-7-3-8(2)5-9(4-7)11(15)12-6-10(13)14/h3-5H,6H2,1-2H3,(H,12,15)(H,13,14)
- InChI Key: GXECYTYPWZCYKI-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)C=C(C)C=1)NCC(=O)O
Computed Properties
- Exact Mass: 206.08176
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 69.23
2-(3,5-dimethylphenyl)formamidoacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D591585-50mg |
2-[(3,5-dimethylphenyl)formamido]acetic Acid |
23082-14-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D591585-100mg |
2-[(3,5-dimethylphenyl)formamido]acetic Acid |
23082-14-6 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D591585-500mg |
2-[(3,5-dimethylphenyl)formamido]acetic Acid |
23082-14-6 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Aaron | AR00BH4W-50mg |
3,5-dimethylhippuric acid |
23082-14-6 | 96% | 50mg |
$83.00 | 2023-12-14 | |
| Aaron | AR00BH4W-100mg |
3,5-dimethylhippuric acid |
23082-14-6 | 96% | 100mg |
$116.00 | 2023-12-14 | |
| Aaron | AR00BH4W-250mg |
3,5-dimethylhippuric acid |
23082-14-6 | 96% | 250mg |
$152.00 | 2023-12-14 | |
| Aaron | AR00BH4W-500mg |
3,5-dimethylhippuric acid |
23082-14-6 | 96% | 500mg |
$266.00 | 2023-12-14 | |
| Aaron | AR00BH4W-1g |
3,5-dimethylhippuric acid |
23082-14-6 | 96% | 1g |
$377.00 | 2023-12-14 | |
| Aaron | AR00BH4W-2.5g |
3,5-dimethylhippuric acid |
23082-14-6 | 96% | 2.5g |
$717.00 | 2023-12-14 | |
| Aaron | AR00BH4W-5g |
3,5-dimethylhippuric acid |
23082-14-6 | 96% | 5g |
$1047.00 | 2023-12-14 |
2-(3,5-dimethylphenyl)formamidoacetic Acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
23082-14-6 (2-(3,5-dimethylphenyl)formamidoacetic Acid) Related Products
- 495-69-2(2-(phenylformamido)acetic acid)
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- 27115-49-7(3-Methyl Hippuric Acid)
- 42013-20-7(2-Methyl Hippuric Acid)
- 2568-34-5(2-(N-methyl-1-phenylformamido)acetic acid)
- 61-78-9(4-Aminohippuric Acid)
- 31384-90-4(Bz-Gly-Gly-Gly-Oh)
- 23082-12-4(2-(3,4-Dimethylphenyl)formamidoacetic Acid)
- 1145-32-0(Benzoylglycylglycine)
- 27115-50-0(4-Methyl Hippuric Acid)
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